Cas no 486455-27-0 (4-(3-Hydroxyphenyl)benzonitrile)

• Product Name: 4-(3-Hydroxyphenyl)benzonitrile
• CAS No: 486455-27-0
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD05854257
• CID: 820717
• PubChem ID: 24883308
• Update Time: 2025-06-17

4-(3-Hydroxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxyphenyl)benzonitrile
• 3'-HYDROXYBIPHENYL-4-CARBONITRILE
• 4'-Amino-3-Biphenylcarbonitrile
• SCHEMBL1029367
• 4-(3-Hydroxyphenyl)benzonitrile, 97%
• 3'-Hydroxy[1,1'-biphenyl]-4-carbonitrile
• 486455-27-0
• AKOS004116336
• MFCD05854257
• 3'-Hydroxy-[1,1'-biphenyl]-4-carbonitrile
• DTXSID30407245

• MDL： MFCD05854257
• Inchi： 1S/C13H9NO/c14-9-10-4-6-11(7-5-10)12-2-1-3-13(15)8-12/h1-8,15H
• InChI Key： LYCMNMIPSJWQRL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Melting Point: 160-164 °C (lit.)
• PSA: 44.02000
• LogP: 2.93088

4-(3-Hydroxyphenyl)benzonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H318-H332
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 20/21/22-41-51/53
• Safety Instruction： S26; S36/37/39; S61
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R41; R51/53